molecular formula C7H9ClN2O B8643130 (4-chloro-2-cyclopropyl-1H-imidazol-5-yl)methanol

(4-chloro-2-cyclopropyl-1H-imidazol-5-yl)methanol

Cat. No.: B8643130
M. Wt: 172.61 g/mol
InChI Key: IIUOQYKIITVVTO-UHFFFAOYSA-N
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Description

(4-chloro-2-cyclopropyl-1H-imidazol-5-yl)methanol is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9ClN2O

Molecular Weight

172.61 g/mol

IUPAC Name

(4-chloro-2-cyclopropyl-1H-imidazol-5-yl)methanol

InChI

InChI=1S/C7H9ClN2O/c8-6-5(3-11)9-7(10-6)4-1-2-4/h4,11H,1-3H2,(H,9,10)

InChI Key

IIUOQYKIITVVTO-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=NC(=C(N2)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chloro-2-cyclopropyl-5-{[(phenylmethyl)oxy]methyl}-1H-imidazole (1.02 g, 3.9 mmol) and methanesulfonic acid (9.7 mL, 149 mmol) in chloroform (22 mL) was stirred at RT for 1 h. The reaction mixture was poured into ice (˜50 g) and the solution was neutralized by addition of 5N NaOH until the pH was 10. The solution was extracted with methyl tert-butyl ether (2×40 mL) and then with n-butanol (3×20 mL). The combined n-butanol extracts were concentrated, azeotroped with toluene, and dried in vacuo to provide crude (4-chloro-2-cyclopropyl-1H-imidazol-5-yl)methanol as a brown solid. A solution of this solid and manganese dioxide (2.1 g, 24.8 mmol) in CH2Cl2 (12 mL) and 1,4-dioxane (6 mL) was heated under reflux for 6 h. The reaction mixture was cooled to RT, filtered through Celite and washed thoroughly with CH2Cl2. The filtrate was concentrated and dried to provide the title compound (0.282 g, 41%) as a brown solid. 1H NMR (400 MHz, CDCl3) δ ppm 11.05 (br. s., 1H), 9.49 (s, 1H), 1.95-2.04 (m, 1H), 1.09-1.17 (m, 2 H), 1.03-1.09 (m, 2H). ES-LCMS: m/z 171.0 (M+1).
Name
4-chloro-2-cyclopropyl-5-{[(phenylmethyl)oxy]methyl}-1H-imidazole
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
9.7 mL
Type
reactant
Reaction Step One
Quantity
22 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
50 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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